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Denatonium Chloride: Physicochemical Profile

Denatonium Chloride is recognized as one of the most bitter substances known. The table below

summarizes its key properties based on the available data [1] [2] [3].

Property Description

CAS Number 1674-99-3 [1] [2]

Molecular
Formula

C₂₁H₂₉ClN₂O [1] [2]

Molecular Weight 360.93 g/mol [1] [2]

Appearance White to off-white, crystalline solid [1] [2]

Melting Point 174 - 176 °C [1] [2]

Solubility
(General)

Freely soluble in water and alcohol; very soluble in chloroform and methanol; very
slightly soluble in ether [3].
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Property Description

Solubility
(Detailed)

Slightly soluble in chloroform and methanol [1] [2].

Storage
Conditions

Hygroscopic. Store in a freezer at -20°C under an inert atmosphere [1] [2].

Experimental Protocols for Handling and Analysis

Here are foundational protocols for working with Denatonium Chloride. Note: These are general guidelines

and should be validated for specific experimental conditions.

Protocol 1: Preparation of a Stock Solution in Water

This protocol details the creation of a primary stock solution for use in various applications.

Objective: To prepare an aqueous stock solution of Denatonium Chloride (e.g., 10 mM).

Materials:
Denatonium Chloride
Analytical balance
Volumetric flask (100 mL)

Purified water
Sonicator (optional)

Procedure:
Weighing: Tare a clean weighing boat on an analytical balance. Accurately weigh 36.1 mg of

Denatonium Chloride.
Dissolution: Transfer the weighed compound quantitatively into a 100 mL volumetric flask. Add

approximately 70 mL of purified water, stopper the flask, and shake vigorously or use a
sonicator to aid dissolution.

Final Volume: Once the solid is completely dissolved, dilute the solution to the 100 mL mark
with purified water and mix thoroughly.

Storage: Store the stock solution as recommended (e.g., refrigerated and protected from light)
and use it promptly to minimize stability issues. The solution's concentration should be verified

if stored for extended periods.
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Protocol 2: Assessing Solubility in Organic Solvents

This method provides a standardized approach to determine the solubility of Denatonium Chloride in

various solvents.

Objective: To determine the approximate solubility of Denatonium Chloride in a solvent of interest

(e.g., methanol, chloroform).
Materials:

Denatonium Chloride
Test solvent

Glass vials with caps
Magnetic stirrer or vortex mixer

Thermometer
Syringe filter (0.45 µm, compatible with the solvent)

Procedure:
Saturation: Add an excess amount of Denatonium Chloride to a known volume (e.g., 2 mL) of

the solvent in a glass vial.
Equilibration: Cap the vial and agitate it continuously using a magnetic stirrer or vortex mixer

for 60 minutes at a constant, recorded temperature (e.g., 25°C).
Separation: After equilibration, allow any undissolved material to settle. Pass the saturated

solution through a 0.45 µm syringe filter to remove all particulate matter.
Quantification: Evaporate a known, precise volume of the filtrate to dryness. Weigh the

residual solid to calculate the concentration of the saturated solution (solubility in mg/mL or
mM).

Experimental Workflow for Stability Testing

The following diagram illustrates a logical workflow for conducting a stability study of Denatonium

Chloride in various solvents, which would be the core of a complete application note.
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Start: Plan Stability Study

Define Solvent Systems
(e.g., Water, Methanol, Chloroform)

Prepare Solutions in Each Solvent

Aliquot into Vials
for Each Time Point

Apply Storage Conditions
(Refrigerated, Ambient, Accelerated)

Sample at Time Intervals
(Day 0, 7, 14, 30)

Analyze Samples
(HPLC for Purity, Visual Inspection)

Collect and Analyze Data
(Degradation Kinetics)

End: Report Conclusions
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Experimental Workflow for Stability Testing

Critical Considerations for Researchers

Hygroscopic Nature: Denatonium Chloride is hygroscopic [1] [2]. Always handle the powder in a

dry environment, such as a glove box or under a dry nitrogen atmosphere, and ensure containers are
tightly sealed after use to prevent absorption of moisture.

Storage Conditions: The recommendation to store the solid at -20°C under an inert atmosphere
[1] [2] strongly suggests sensitivity to both temperature and oxidation. Adhering to these conditions is

critical for maintaining long-term stability.
Analytical Verification: Due to the lack of specific stability data, any solution of Denatonium
Chloride should be considered potentially unstable. Its concentration and chemical purity must be
verified using appropriate analytical methods (e.g., HPLC, UV-Vis spectroscopy) immediately before

use in critical experiments.
Solubility Discrepancy: Note the slight variation in reported solubility in chloroform and methanol

("very soluble" [3] vs. "slightly soluble" [1] [2]). This underscores the need to empirically confirm
solubility for your specific lot and experimental conditions.

Knowledge Gaps and Recommended Research

The available information confirms Denatonium Chloride's basic properties but lacks the specific stability

data required for robust application notes.

Missing Data: The search results do not provide information on degradation rates, formation of
impurities, or the effect of pH on stability in solution over time.

Next Steps: To fill these gaps, you may need to consult specialized chemical databases (e.g.,
SciFinder, Reaxys), perform a thorough review of scientific journal articles, or conduct the stability

study outlined above in your own laboratory.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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